Cas no 25789-95-1 (3-(9H-fluoren-9-yl)propan-1-ol)

• Product Name: 3-(9H-fluoren-9-yl)propan-1-ol
• CAS No: 25789-95-1
• MF: C₁₆H₁₆O
• MW: 224.297644615173
• CID: 6056948
• PubChem ID: 9991207
• Update Time: 2025-06-10

3-(9H-fluoren-9-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 9H-Fluorene-9-propanol
• 3-(9H-fluoren-9-yl)propan-1-ol
• SCHEMBL8993284
• 25789-95-1
• EN300-1812987

• Inchi： 1S/C16H16O/c17-11-5-10-16-14-8-3-1-6-12(14)13-7-2-4-9-15(13)16/h1-4,6-9,16-17H,5,10-11H2
• InChI Key： MIBNKRZDAABGGV-UHFFFAOYSA-N
• SMILES： C1(CCCO)C2=C(C=CC=C2)C2=C1C=CC=C2

Computed Properties

• Exact Mass: 224.120115130g/mol
• Monoisotopic Mass: 224.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.121±0.06 g/cm3(Predicted)
• Melting Point: 55-56 °C
• Boiling Point: 386.9±11.0 °C(Predicted)
• pka: 14.96±0.10(Predicted)

Additional information on 3-(9H-fluoren-9-yl)propan-1-ol

3-(9H-Fluoren-9-yl)propan-1-ol: A Comprehensive Overview

3-(9H-fluoren-9-yl)propan-1-ol (CAS No. 25789-95-1) is a versatile compound with significant applications in the fields of organic synthesis, pharmaceuticals, and materials science. This compound, also known as fluoren-9-ylpropan-1-ol, is characterized by its unique structure, which combines a fluorene moiety with a hydroxyl-functionalized propyl chain. This combination endows the molecule with a range of chemical properties that make it valuable for various research and industrial purposes.

The fluorene core of 3-(9H-fluoren-9-yl)propan-1-ol is a bicyclic aromatic system that exhibits strong fluorescence and photostability. These properties are particularly useful in the development of fluorescent probes and sensors, which are essential tools in bioanalytical chemistry and cell biology. Recent studies have shown that derivatives of fluorene-based compounds can be used to detect specific biomolecules with high sensitivity and selectivity, making them valuable for diagnostic applications.

The hydroxyl group in 3-(9H-fluoren-9-yl)propan-1-ol provides the molecule with additional reactivity and functionalization potential. This group can participate in various chemical reactions, such as esterification, etherification, and condensation reactions, allowing for the synthesis of a wide range of derivatives. These derivatives can be tailored to meet specific requirements in pharmaceuticals, polymers, and other advanced materials.

In the pharmaceutical industry, 3-(9H-fluoren-9-yl)propan-1-ol has been explored as a building block for the synthesis of drug candidates. Its unique structure can be modified to introduce pharmacophoric groups that enhance biological activity and improve drug-like properties. For example, recent research has focused on using fluorene-based scaffolds to develop small-molecule inhibitors for various therapeutic targets, including kinases and proteases. These inhibitors have shown promising results in preclinical studies, demonstrating their potential for treating diseases such as cancer and neurodegenerative disorders.

Beyond its applications in pharmaceuticals, 3-(9H-fluoren-9-yl)propan-1-ol has also found use in materials science. The fluorene core's inherent rigidity and planarity make it an excellent candidate for the design of conjugated polymers and organic semiconductors. These materials are crucial for the development of organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and other electronic devices. The hydroxyl group can be functionalized to introduce solubilizing groups or cross-linking agents, further enhancing the material's performance.

The synthesis of 3-(9H-fluoren-9-yl)propan-1-ol typically involves multi-step processes that include the formation of the fluorene core and subsequent functionalization of the propyl chain. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for producing this compound. For instance, palladium-catalyzed coupling reactions have been employed to construct the fluorene framework with high yields and selectivity. Additionally, green chemistry principles are increasingly being applied to minimize waste and reduce the environmental impact of these syntheses.

In conclusion, 3-(9H-fluoren-9-yl)propan-1-ol (CAS No. 25789-95-1) is a multifaceted compound with a wide range of applications in organic synthesis, pharmaceuticals, and materials science. Its unique combination of a fluorene core and a hydroxyl-functionalized propyl chain makes it a valuable building block for developing advanced materials and drug candidates. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern scientific endeavors.